Cas no 2228449-89-4 (3,4-dihydroxyphenyl sulfamate)

• Product Name: 3,4-dihydroxyphenyl sulfamate
• CAS No: 2228449-89-4
• MF: C₆H₇NO₅S
• MW: 205.188480615616
• CID: 6029592
• PubChem ID: 165718290
• Update Time: 2025-05-20

3,4-dihydroxyphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydroxyphenyl sulfamate
• EN300-1990871
• 2228449-89-4

• Inchi： 1S/C6H7NO5S/c7-13(10,11)12-4-1-2-5(8)6(9)3-4/h1-3,8-9H,(H2,7,10,11)
• InChI Key： ANIWLEHTWWMOKS-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC(=C(C=1)O)O

Computed Properties

• Exact Mass: 205.00449350g/mol
• Monoisotopic Mass: 205.00449350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Additional information on 3,4-dihydroxyphenyl sulfamate

Professional Introduction to 3,4-dihydroxyphenyl sulfamate (CAS No: 2228449-89-4)

3,4-dihydroxyphenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No) 2228449-89-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This sulfamate derivative, featuring a hydroxyl group at the 3 and 4 positions of the phenyl ring, has garnered attention due to its unique structural and functional properties. The compound’s molecular framework suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and signal transduction. Its sulfamate moiety is a key pharmacophore that may contribute to its interaction with biological targets, making it a valuable candidate for further exploration in drug discovery.

The sulfamate group in 3,4-dihydroxyphenyl sulfamate introduces a polar and negatively charged moiety to the molecule, which can enhance solubility and binding affinity to specific proteins. This feature has been exploited in the design of molecules targeting various therapeutic areas, including neurodegenerative diseases, inflammation, and metabolic disorders. Recent studies have highlighted the importance of sulfamate-containing compounds in developing novel therapeutics due to their ability to mimic or interfere with natural biomolecules. The hydroxyl groups at the 3 and 4 positions further diversify the compound’s interactions, allowing for selective binding to biological receptors or enzymes.

In the context of current research, 3,4-dihydroxyphenyl sulfamate has been investigated for its potential role in modulating enzymes involved in oxidative stress and inflammation. Oxidative stress is a critical factor in many pathological conditions, including aging-related diseases and neurodegenerative disorders such as Alzheimer’s and Parkinson’s disease. The compound’s ability to interact with redox-sensitive enzymes suggests that it may serve as a lead compound for developing agents that can mitigate oxidative damage. Additionally, its anti-inflammatory properties have been explored in preclinical studies, where it has shown promise in reducing pro-inflammatory cytokine production.

One of the most compelling aspects of 3,4-dihydroxyphenyl sulfamate is its structural similarity to known bioactive molecules. This similarity allows researchers to leverage existing knowledge about related compounds while exploring new therapeutic avenues. For instance, analogs of this compound have been studied for their effects on mitochondrial function and energy metabolism. Mitochondrial dysfunction is increasingly recognized as a key contributor to various diseases, including diabetes and cardiovascular disorders. By targeting mitochondrial enzymes or pathways, 3,4-dihydroxyphenyl sulfamate may offer a novel approach to improving cellular energy homeostasis.

The synthesis of 3,4-dihydroxyphenyl sulfamate (CAS No: 2228449-89-4) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfamate group typically involves nucleophilic substitution reactions or oxidation processes that convert hydroxyl or amino groups into sulfamate derivatives. Advanced synthetic techniques such as flow chemistry have been employed to optimize these reactions, improving scalability and reproducibility. The availability of high-quality starting materials and well-established synthetic protocols has facilitated extensive structural modifications of this compound, enabling researchers to fine-tune its pharmacological properties.

From a computational chemistry perspective, 3,4-dihydroxyphenyl sulfamate has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies often employ docking algorithms and molecular dynamics simulations to visualize how the compound might fit into enzyme active sites or receptor binding pockets. The results of these simulations have provided valuable insights into potential drug candidates for further development. For example, virtual screening campaigns have identified derivatives of 3,4-dihydroxyphenyl sulfamate that exhibit enhanced affinity for specific therapeutic targets without significant off-target effects.

The pharmacokinetic profile of 3,4-dihydroxyphenyl sulfamate is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preclinical studies have begun to explore these aspects using animal models and cell culture systems. Initial findings suggest that the compound exhibits moderate bioavailability and reasonable tissue distribution upon administration. However, further optimization may be necessary to improve its metabolic stability and reduce potential clearance pathways that could limit its therapeutic efficacy.

Future directions for research on 3,4-dihydroxyphenyl sulfamate (CAS No: 2228449-89-4) include exploring its role in complex disease models such as cancer metabolism and neuroinflammation. Cancer cells often exhibit altered metabolic pathways that can be exploited for therapeutic intervention. The ability of this compound to modulate enzyme activity suggests it may interfere with critical metabolic processes in tumor cells while sparing normal cells. Similarly, its anti-inflammatory effects could make it useful in treating chronic inflammatory conditions associated with cancer progression.

In conclusion,3,4-dihydroxyphenyl sulfamate represents a promising scaffold for developing novel therapeutics with applications across multiple disease areas. Its unique structural features—particularly the presence of hydroxyl groups at the 3 and 4 positions—and the pharmacophoric sulfamate moiety make it an attractive candidate for further exploration in chemical biology and drug discovery. As research continues to uncover new biological functions associated with this compound,3,4-dihydroxyphenyl sulfamate (CAS No: 2228449-89-4) is poised to play an important role in addressing some of today’s most pressing medical challenges.